Cas no 888413-97-6 (N-5-(2-methoxyphenyl)-1,3,4-oxadiazol-2-ylcyclopropanecarboxamide)

• Product Name: N-5-(2-methoxyphenyl)-1,3,4-oxadiazol-2-ylcyclopropanecarboxamide
• CAS No: 888413-97-6
• MF: C₁₃H₁₃N₃O₃
• MW: 259.260622739792
• CID: 5784070
• PubChem ID: 4404200
• Update Time: 2025-05-25

N-5-(2-methoxyphenyl)-1,3,4-oxadiazol-2-ylcyclopropanecarboxamide Chemical and Physical Properties

Names and Identifiers

• AKOS024607783
• AB00674167-01
• 888413-97-6
• N-[5-(2-methoxyphenyl)-1,3,4-oxadiazol-2-yl]cyclopropanecarboxamide
• N-(5-(2-methoxyphenyl)-1,3,4-oxadiazol-2-yl)cyclopropanecarboxamide
• F1374-0278
• Cyclopropanecarboxamide, N-[5-(2-methoxyphenyl)-1,3,4-oxadiazol-2-yl]-
• N-5-(2-methoxyphenyl)-1,3,4-oxadiazol-2-ylcyclopropanecarboxamide

• Inchi： 1S/C13H13N3O3/c1-18-10-5-3-2-4-9(10)12-15-16-13(19-12)14-11(17)8-6-7-8/h2-5,8H,6-7H2,1H3,(H,14,16,17)
• InChI Key： HSMITCVHGYGGGD-UHFFFAOYSA-N
• SMILES： O=C(C1CC1)NC1=NN=C(C2C=CC=CC=2OC)O1

Computed Properties

• Exact Mass: 259.09569129g/mol
• Monoisotopic Mass: 259.09569129g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 19
• Rotatable Bond Count: 4
• Complexity: 335
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 77.2Ų

Experimental Properties

• Density: 1.361±0.06 g/cm3(Predicted)
• pka: 11.95±0.20(Predicted)

Additional information on N-5-(2-methoxyphenyl)-1,3,4-oxadiazol-2-ylcyclopropanecarboxamide

Recent Advances in the Study of N-5-(2-methoxyphenyl)-1,3,4-oxadiazol-2-ylcyclopropanecarboxamide (CAS: 888413-97-6)

N-5-(2-methoxyphenyl)-1,3,4-oxadiazol-2-ylcyclopropanecarboxamide (CAS: 888413-97-6) is a novel chemical compound that has recently garnered significant attention in the field of chemical biology and medicinal chemistry. This compound, characterized by its unique oxadiazole and cyclopropane moieties, has shown promising potential in various therapeutic applications. Recent studies have focused on elucidating its pharmacological properties, mechanism of action, and potential as a lead compound for drug development. This research brief aims to provide a comprehensive overview of the latest findings related to this compound, highlighting its significance in contemporary biomedical research.

The structural features of N-5-(2-methoxyphenyl)-1,3,4-oxadiazol-2-ylcyclopropanecarboxamide suggest its potential as a modulator of key biological pathways. The oxadiazole ring, a well-known pharmacophore, is often associated with antimicrobial, anti-inflammatory, and anticancer activities. The cyclopropane carboxamide moiety further enhances the compound's stability and bioavailability, making it an attractive candidate for further investigation. Recent in vitro and in vivo studies have explored its interactions with various molecular targets, including enzymes and receptors implicated in disease pathogenesis.

One of the most notable findings in recent research is the compound's efficacy in modulating specific signaling pathways involved in cancer progression. Preliminary data indicate that N-5-(2-methoxyphenyl)-1,3,4-oxadiazol-2-ylcyclopropanecarboxamide exhibits selective inhibition of certain kinases, which are critical for tumor cell proliferation and survival. These findings have spurred further investigations into its potential as a targeted therapy for malignancies with limited treatment options. Additionally, its low toxicity profile in preclinical models underscores its suitability for further development.

Beyond its anticancer properties, recent studies have also explored the compound's potential in addressing neurodegenerative disorders. The oxadiazole scaffold has been previously linked to neuroprotective effects, and early evidence suggests that N-5-(2-methoxyphenyl)-1,3,4-oxadiazol-2-ylcyclopropanecarboxamide may mitigate oxidative stress and inflammation in neuronal cells. These findings open new avenues for research into its application in conditions such as Alzheimer's and Parkinson's diseases, where current therapeutic options remain limited.

In conclusion, N-5-(2-methoxyphenyl)-1,3,4-oxadiazol-2-ylcyclopropanecarboxamide (CAS: 888413-97-6) represents a promising candidate for further drug development across multiple therapeutic areas. Its unique chemical structure, combined with its favorable pharmacological profile, positions it as a valuable tool for understanding disease mechanisms and developing novel treatments. Ongoing research is expected to provide deeper insights into its molecular interactions and therapeutic potential, paving the way for future clinical applications.